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Compound of Interest

Compound Name: Dodecanoyl-galactosylceramide

Cat. No.: B1513346

Safe Handling and Disposal of Dodecanoyl-
galactosylceramide

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Dodecanoyl-galactosylceramide. The following
procedures are designed to ensure the safe handling and disposal of this compound in a
laboratory setting.

While Dodecanoyl-galactosylceramide and similar glycolipids are generally not classified as
hazardous substances, adherence to standard laboratory safety protocols is crucial to minimize
any potential risks[1][2].

Physicochemical Properties

A summary of the key properties of Dodecanoyl-galactosylceramide is provided below.
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Property Value

CAS Number 41613-14-3[3]

Molecular Formula C36He9NOs[3]

Molecular Weight 643.94 g/mol [3]

Physical State Solid, Crystal - Powder[2][3]

Appearance White to Almost White[2]

Solubility Insoluble in water. Very slightly soluble in diethyl
ether.[1]

Storage Store in a freezer.[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
Dodecanoyl-galactosylceramide to prevent skin and eye contact and inhalation of dust
particles.
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PPE Category

Recommended Equipment

Justification & Citations

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Conforms to OSHA's eye and
face protection regulations (29
CFR 1910.133) and European
Standard EN166. Protects
against splashes and airborne
particles.[2][4][5]

Skin Protection

Nitrile rubber gloves and a

standard laboratory coat.

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[2][4] Ensure the
lab coat is buttoned for

maximum coverage.[6]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

If dust formation is likely or
handling takes place in a
poorly ventilated area, a
NIOSH-approved particulate
filter respirator (e.g., N95) is

recommended.[2][4]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Dodecanoyl-galactosylceramide from receipt to disposal

is essential to maintain compound integrity and ensure user safety.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

 Verification: Confirm that the product name and CAS number on the label match your order.

[4]

o Storage: Store the compound in a tightly sealed container in a freezer, as recommended.[3]

Preparation and Handling
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» Ventilation: Handle the compound in a well-ventilated area. A chemical fume hood or a local
exhaust system is recommended, especially when weighing or transferring the solid to avoid
dust generation.[2][7]

o Weighing: If weighing the solid, do so on a clean, designated surface. Use anti-static
measures if necessary.

» Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

» Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory
area. Wash hands thoroughly after handling the compound.[2][4]

Accidental Release Measures

o Spill: In case of a spill, avoid generating dust. Carefully sweep or vacuum up the solid
material. Place the collected material into a suitable container for disposal.[7]

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE during
cleanup.[7]

First Aid Measures

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If
irritation occurs, seek medical attention.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. If eye irritation persists, seek medical attention.[1][2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if you feel
unwell.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

Disposal Plan

Proper disposal of Dodecanoyl-galactosylceramide and associated waste is critical to
prevent environmental contamination.
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e Unused Product: Dispose of the chemical in suitable, closed containers. It should be treated
as chemical waste in accordance with local, state, and federal regulations. Do not dispose of
it down the drain.[4][7]

o Contaminated Materials: Dispose of contaminated labware (e.g., pipette tips, tubes) and
PPE (e.qg., gloves) as solid laboratory waste.[4] These materials should be collected in a

designated, labeled waste container.

Handling Workflow Diagram

The following diagram outlines the key procedural steps for the safe handling of Dodecanoyl-
galactosylceramide.
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Workflow for Safe Handling of Dodecanoyl-galactosylceramide
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Caption: Workflow for handling Dodecanoyl-galactosylceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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